1-[2-(2-methoxyphenoxy)propanoyl]-3-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The asymmetric synthesis of related compounds involves multiple steps, starting with the preparation of a key ketone, followed by reduction processes that yield diastereomers with defined absolute configurations. This process is crucial for studying polymorphically controlled metabolic pathways (Shetty & Nelson, 1988). Another approach involves the synthesis of base-protected oligoribonucleotides, demonstrating the versatility of such compounds in RNA biochemistry (Beijer et al., 1990).
Molecular Structure Analysis
The molecular structure and spectroscopic properties of related compounds have been characterized using techniques like X-ray diffraction, FT-IR, and UV-Vis spectroscopy. This comprehensive analysis includes density functional theory (DFT) calculations, providing insights into electronic and energetics behaviors, as well as intramolecular hydrogen bonding interactions (Demircioğlu et al., 2015).
Chemical Reactions and Properties
Various chemical reactions involving related compounds have been explored, including the synthesis of novel oxime esters with significant biological activities. These reactions underscore the compounds' versatility and potential in medicinal chemistry (Harini et al., 2014).
Physical Properties Analysis
Investigations into the physical properties of related compounds reveal their solid-state structures and secondary intermolecular interactions. These studies provide a foundation for understanding the compounds' stability and reactivity under various conditions (Ajibade & Andrew, 2021).
Chemical Properties Analysis
The chemical properties of related compounds, such as their antioxidant and antimicrobial potential, have been extensively studied. These properties highlight the compounds' applicability in addressing various biological challenges, from inhibiting specific enzymes to combating microbial infections (Kusumaningrum et al., 2021).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-12-7-6-10-17(11-12)16(18)13(2)20-15-9-5-4-8-14(15)19-3/h4-5,8-9,12-13H,6-7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLFWQFAHTOLBHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C(C)OC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.